N-(2-methylbenzo[d]thiazol-5-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-(2-methyl-1,3-benzothiazol-5-yl)-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C20H20N2O2S/c1-14-21-17-13-16(7-8-18(17)25-14)22-19(23)20(9-11-24-12-10-20)15-5-3-2-4-6-15/h2-8,13H,9-12H2,1H3,(H,22,23)
• InChI Key: FEWLJPNEZZRYRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3(CCOCC3)C4=CC=CC=C4
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloroethyl) piperidine hydrochloride or 4-(2-chloroethyl) morpholine hydrochloride to yield the final derivatives.

Scientific Research Applications

Photoinduced Birefringence Materials

. In particular, the compound with a 2-methyl-5-benzothiazolyl substituent shows promising photoinduced birefringence. Researchers have investigated its behavior under different excitation wavelengths (405 nm, 445 nm, and 532 nm). Notably, this material achieves the highest birefringence value among the studied systems, regardless of the excitation wavelength. Understanding its alignment properties can lead to advancements in optical data storage, optical switches, and other related technologies.

Mechanism of Action

The mechanism of action of azoles generally involves the inhibition of certain enzymes, leading to a disruption of cellular processes. For example, some azoles act as inhibitors of the enzyme lanosterol 14α-demethylase, disrupting the synthesis of ergosterol, a key component of fungal cell membranes .

The pharmacokinetics of azoles can vary, but generally, they are well absorbed in the gastrointestinal tract, widely distributed in body tissues, metabolized in the liver, and excreted in the urine and feces .

The action of azoles can be influenced by various environmental factors such as pH, temperature, and the presence of other substances. For example, the absorption of some azoles can be affected by the pH of the stomach .